Cas no 1428374-55-3 (4-[4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-yl]-2-methyl-6-(1H-pyrrol-1-yl)pyrimidine)

• Product Name: 4-[4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-yl]-2-methyl-6-(1H-pyrrol-1-yl)pyrimidine
• CAS No: 1428374-55-3
• MF: C₂₀H₂₈N₆O₃S
• MW: 432.539722442627
• CID: 5366571
• Update Time: 2025-05-26

4-[4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-yl]-2-methyl-6-(1H-pyrrol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-[2-methyl-6-(1H-pyrrol-1-yl)-4-pyrimidinyl]-1-piperazinyl][1-(methylsulfonyl)-4-piperidinyl]-
• 4-[4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-yl]-2-methyl-6-(1H-pyrrol-1-yl)pyrimidine

• Inchi： 1S/C20H28N6O3S/c1-16-21-18(23-7-3-4-8-23)15-19(22-16)24-11-13-25(14-12-24)20(27)17-5-9-26(10-6-17)30(2,28)29/h3-4,7-8,15,17H,5-6,9-14H2,1-2H3
• InChI Key： LNSAACLZSXVTER-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2C=C(N3C=CC=C3)N=C(C)N=2)CC1)(C1CCN(S(C)(=O)=O)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-[4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-yl]-2-methyl-6-(1H-pyrrol-1-yl)pyrimidine

Professional Introduction to Compound with CAS No. 1428374-55-3 and Product Name: 4-[4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-yl]-2-methyl-6-(1H-pyrrol-1-yl)pyrimidine

Compound with the CAS number 1428374-55-3 and the product name 4-[4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-yl]-2-methyl-6-(1H-pyrrol-1-yl)pyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate arrangement of functional groups, including the piperazine, pyrimidine, and methanesulfonyl moieties, contributes to its unique chemical properties and biological activities.

The structural framework of this compound is meticulously designed to interact with biological targets, making it a promising candidate for further exploration in therapeutic interventions. The presence of the 1-methanesulfonylpiperidine-4-carbonyl group enhances its binding affinity to specific enzymes and receptors, which is a critical factor in drug design. This feature aligns with the growing trend in developing targeted therapies that minimize side effects while maximizing efficacy.

Recent research in the field of cheminformatics has highlighted the importance of polyheterocyclic compounds like this one. These molecules often exhibit a wide range of biological activities due to their ability to engage multiple binding sites on target proteins. The pyrrol ring in the compound's structure is particularly noteworthy, as it has been shown to enhance pharmacokinetic properties, including solubility and metabolic stability. These attributes are essential for the development of orally active drugs that can withstand the rigors of the gastrointestinal tract.

Moreover, the piperazine moiety is well-documented for its role in modulating neurotransmitter systems, making this compound a potential candidate for treating neurological disorders. The combination of these functional groups suggests that it may possess properties suitable for applications in central nervous system (CNS) drug discovery. Studies have indicated that such compounds can interact with receptors involved in pain perception, mood regulation, and cognitive function.

In the realm of drug development, computational methods have become indispensable tools for predicting the biological activity of novel compounds. Advanced algorithms can simulate interactions between this compound and various biological targets, providing insights into its potential therapeutic applications. These simulations have already shown promising results, indicating that it may be effective against a range of conditions.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Modern synthetic techniques, such as flow chemistry and catalytic processes, have been employed to optimize these reactions. These advancements not only improve efficiency but also reduce waste, aligning with sustainable chemistry principles.

Preclinical studies have begun to explore the pharmacological profile of this compound. Initial findings suggest that it exhibits favorable pharmacokinetic properties, including adequate absorption, distribution, metabolism, and excretion (ADME) characteristics. Additionally, preliminary toxicity studies indicate that it is well-tolerated at relevant doses, paving the way for further clinical investigation.

The development of new therapeutic agents relies heavily on understanding their mechanism of action at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been utilized to elucidate how this compound interacts with its targets. These structural insights are crucial for designing derivatives with enhanced activity or reduced side effects.

The integration of artificial intelligence (AI) into drug discovery has accelerated the pace at which novel compounds like this one are being developed. AI-driven platforms can analyze vast datasets to identify promising candidates based on their structural features and predicted biological activities. This high-throughput approach has significantly reduced the time required to bring new drugs to market.

The future prospects for this compound are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in precision medicine.

In conclusion, 4-[4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-yl]-2-methyl-6-(1H-pyrrol-1-yl)pyrimidine represents a significant contribution to pharmaceutical chemistry. Its complex structure and multifaceted functional groups make it a versatile tool for drug development. With continued research and innovation, this compound holds great promise for improving human health and well-being.